3-(isobutylsulfonyl)-N-(4-methoxybenzyl)azetidine-1-carboxamide
Description
3-(isobutylsulfonyl)-N-(4-methoxybenzyl)azetidine-1-carboxamide is a chemical compound that belongs to the class of azetidine-1-carboxamide derivatives. It has been studied for its potential use in the treatment of various diseases, including cancer and inflammatory conditions.
Scientific Research Applications
Synthesis and Biological Activity
Synthesis and Characterization : Compounds with structural similarities, such as those containing methoxybenzyl components, have been synthesized and characterized for their potential biological activities. For instance, the synthesis of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives has been explored for their cytotoxic activity against cancer cells, highlighting the relevance of such structural motifs in medicinal chemistry research (Hassan, Hafez, & Osman, 2014).
Cytotoxicity and Anti-inflammatory Activities : Novel synthetic routes have been developed to produce compounds for evaluating their pharmacological properties, such as anti-inflammatory and analgesic activities. The structural diversity in these molecules, including the presence of methoxybenzyl groups, contributes to their biological efficacy, underscoring the importance of exploring such derivatives for therapeutic applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Methodological Advances in Synthesis
Biosynthesis Insights : Research into the biosynthesis of complex molecules, like nucleoside peptide antibiotics, reveals the metabolic roles of precursor amino acids, offering a glimpse into the intricate natural processes that could inspire synthetic strategies for related compounds (Isono, Funayama, & Suhadolnik, 1975).
Innovative Synthetic Pathways : Studies on the synthesis of cyclic beta-amino acids and azetidine derivatives highlight the ongoing efforts to develop new synthetic methodologies, potentially applicable to compounds with functionalities similar to 3-(isobutylsulfonyl)-N-(4-methoxybenzyl)azetidine-1-carboxamide. These efforts aim to expand the toolbox available for the design and production of novel therapeutic agents (Van Hende, Verniest, Deroose, Thuring, Macdonald, & de Kimpe, 2009).
properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]-3-(2-methylpropylsulfonyl)azetidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O4S/c1-12(2)11-23(20,21)15-9-18(10-15)16(19)17-8-13-4-6-14(22-3)7-5-13/h4-7,12,15H,8-11H2,1-3H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZYFDPBIIDTVHP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CS(=O)(=O)C1CN(C1)C(=O)NCC2=CC=C(C=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(isobutylsulfonyl)-N-(4-methoxybenzyl)azetidine-1-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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